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Compound of Interest

Compound Name: 3-Aminophenylboronic acid

Cat. No.: B146215 Get Quote

In-Depth Technical Guide: 3-
Aminophenylboronic Acid
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides core information regarding the molecular properties of 3-
Aminophenylboronic acid, a compound of interest in various research and development

applications, including its use as an inhibitor of β-lactamases and in the development of

sensors for saccharides.[1]

Chemical Identity and Properties
3-Aminophenylboronic acid, also known as 3-Aminobenzeneboronic acid, is an organic

compound containing a boronic acid functional group.[2][3] It is available in both anhydrous and

monohydrate forms.

Data Presentation: Molecular and Physical Properties

The fundamental molecular and physical data for both the anhydrous and monohydrate forms

of 3-Aminophenylboronic acid are summarized below.
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Property
3-Aminophenylboronic
acid (Anhydrous)

3-Aminophenylboronic
acid (Monohydrate)

Molecular Formula C₆H₈BNO₂[2][3] C₆H₁₀BNO₃[4]

Molecular Weight 136.95 g/mol [2] 154.96 g/mol [4]

CAS Number 30418-59-8[2][3] 206658-89-1[4]

Synonyms

3-Aminobenzeneboronic acid,

(3-aminophenyl)boronic acid,

m-Aminophenylboronic acid[2]

3-Aminobenzeneboronic acid

monohydrate

Appearance Powder or crystals[1]
White to light yellow

powder/crystal

Melting Point 225 °C[1] 93-96 °C

Experimental Protocols
Detailed experimental protocols for the synthesis or specific applications of 3-
Aminophenylboronic acid are extensive and context-dependent. For methodologies related

to its use as a building block for calix- and cage-shaped boron complexes or in affinity sensors,

researchers are directed to peer-reviewed publications on these subjects.[1]

Logical Relationship Diagram
The following diagram illustrates the relationship between 3-Aminophenylboronic acid and its

fundamental chemical properties.
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Caption: Core properties of 3-Aminophenylboronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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